Cas no 2172198-04-6 (methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate)

• Product Name: methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate
• CAS No: 2172198-04-6
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 6539118
• PubChem ID: 165522768
• Update Time: 2024-01-09

methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate
• EN300-1287341
• 2172198-04-6

• Inchi： 1S/C7H15NO2S/c1-7(8,5-11-3)4-6(9)10-2/h4-5,8H2,1-3H3
• InChI Key： GXUTWBZZUVCNPW-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CC(=O)OC)N

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.6Ų